Cas no 159427-77-7 (1-Methyl-4-nitro-1H-pyrazole-3,5-dicarboxylic acid)

• Product Name: 1-Methyl-4-nitro-1H-pyrazole-3,5-dicarboxylic acid
• CAS No: 159427-77-7
• MF: C₆H₅N₃O₆
• MW: 215.120401144028
• CID: 3103043
• PubChem ID: 1384029
• Update Time: 2025-05-19

1-Methyl-4-nitro-1H-pyrazole-3,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-nitro-1H-pyrazole-3,5-dicarboxylic acid
• 1-methyl-4-nitropyrazole-3,5-dicarboxylic acid
• 1-Methyl-4-nitro-1H-pyrazole-3,5-dicarboxylicacid
• 159427-77-7
• AKOS005171554
• CS-0333966
• STK503328
• SCHEMBL4705798

• Inchi： 1S/C6H5N3O6/c1-8-4(6(12)13)3(9(14)15)2(7-8)5(10)11/h1H3,(H,10,11)(H,12,13)
• InChI Key： MJLKEYGTMZKPAL-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(C(=O)O)=NN1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 215.01783489Da
• Monoisotopic Mass: 215.01783489Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-Methyl-4-nitro-1H-pyrazole-3,5-dicarboxylic acid

Introduction to 1-Methyl-4-nitro-1H-pyrazole-3,5-dicarboxylic acid (CAS No. 159427-77-7)

1-Methyl-4-nitro-1H-pyrazole-3,5-dicarboxylic acid, with the chemical formula C₇H₅N₃O₆, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural and functional properties. This compound belongs to the pyrazole family, which is well-known for its broad spectrum of biological activities and industrial applications. The presence of both nitro and carboxylic acid functional groups in its molecular structure endows it with versatile reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The CAS number 159427-77-7 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. The nitro group at the 4-position and the carboxylic acid groups at the 3- and 5-positions contribute to the compound's solubility in polar solvents and its ability to participate in hydrogen bonding interactions, which are crucial for its biological activity. These features have made 1-Methyl-4-nitro-1H-pyrazole-3,5-dicarboxylic acid a subject of interest in the development of novel therapeutic agents.

Recent research has highlighted the potential of this compound as a precursor in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. The carboxylate groups serve as ligands for metal ions, allowing for the construction of complex structures with tunable properties. These materials have applications in gas storage, catalysis, and sensing technologies. The nitro group also plays a role in influencing the electronic properties of these materials, making them suitable for optoelectronic applications.

In the realm of medicinal chemistry, 1-Methyl-4-nitro-1H-pyrazole-3,5-dicarboxylic acid has been explored for its potential as an anti-inflammatory agent. Studies have demonstrated that derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The pyrazole core is known to exhibit analgesic and anti-inflammatory effects, and the introduction of additional functional groups can enhance these properties. Current research is focused on optimizing the pharmacokinetic profile of these derivatives to improve their therapeutic efficacy.

The compound's structural motif also makes it a candidate for further development as an anticancer agent. Pyrazole derivatives have shown promise in disrupting microtubule formation and inhibiting kinases involved in tumor growth. The nitro group can be reduced to an amine, altering the electronic distribution and potentially enhancing binding affinity to biological targets. This transformation has been explored in several synthetic studies aimed at developing novel chemotherapeutic agents.

Another area of interest is the use of 1-Methyl-4-nitro-1H-pyrazole-3,5-dicarboxylic acid in organic electronics. The combination of electron-withdrawing nitro groups and electron-donating carboxylate groups can create materials with high charge carrier mobility. These properties are desirable for applications such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). Researchers are investigating ways to incorporate this compound into conjugated polymers to enhance their performance in these devices.

The synthesis of 1-Methyl-4-nitro-1H-pyrazole-3,5-dicarboxylic acid involves multi-step organic reactions that highlight its versatility as a building block. Common synthetic routes include nitration of methylpyrazole followed by carboxylation at specific positions. Advances in catalytic methods have enabled more efficient and environmentally friendly synthesis pathways. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high selectivity.

The compound's stability under various conditions is another critical factor influencing its utility. Studies have shown that 1-Methyl-4-nitro-1H-pyrazole-3,5-dicarboxylic acid maintains its structural integrity under moderate temperatures and acidic or basic environments, making it suitable for industrial processes. However, its reactivity with strong oxidizing or reducing agents must be carefully controlled to prevent unwanted side reactions.

In conclusion, 1-Methyl-4-nitro-1H-pyrazole-3,5-dicarboxylic acid (CAS No. 159427-77-7) is a multifunctional compound with significant potential in pharmaceuticals, materials science, and organic electronics. Its unique structural features enable diverse applications, from drug development to advanced material design. Ongoing research continues to uncover new ways to utilize this compound, underscoring its importance as a chemical intermediate.